Cas no 30034-43-6 (7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one)

• Product Name: 7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one
• CAS No: 30034-43-6
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 323538
• PubChem ID: 722718
• Update Time: 2025-11-07

7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 7-methoxy-4-phenyl-
• 7-methoxy-4-phenyl-1H-quinolin-2-one
• 7-methoxy-4-phenyl-2(1H)-Quinolinone
• 7-METHOXY-4-PHENYL-QUINOLIN-2-OL
• 7-Methoxy-4-phenylquinolin-2(1H)-one
• MFCD00843900
• MLS000565002
• HMS1394K03
• Oprea1_781620
• CBMicro_014780
• 7-methoxy-4-phenyl-1,2-dihydroquinolin-2-one
• 7-methoxy-4-phenylquinolin-2-ol
• AKOS001027200
• SB69771
• SMSF0005152
• DTXSID10352305
• Z56757902
• 7-Methoxy-4-phenyl-2-quinolinone
• 30034-43-6
• BIM-0014813.P001
• FT-0768585
• (R)-1-AMINO-2,2-DIMETHYLCYCLOPROPANECARBOXYLICACID
• SCHEMBL2798115
• CHEMBL1568652
• SMR000152225
• Enamine_000223
• SASFZIYJZPZALO-UHFFFAOYSA-N
• EN300-06186
• HMS2461M22
• CB14359
• Oprea1_492582
• G57857
• AG-219/09470040
• DA-07212
• 7-methoxy-4-phenyl-2-quinolinol
• 7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one

• MDL： MFCD00572408
• Inchi： 1S/C16H13NO2/c1-19-12-7-8-13-14(11-5-3-2-4-6-11)10-16(18)17-15(13)9-12/h2-10H,1H3,(H,17,18)
• InChI Key： SASFZIYJZPZALO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(C=C2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.206
• Boiling Point: 452.2°Cat760mmHg
• Flash Point: 227.3°C
• Refractive Index: 1.614
• PSA: 38.33

Additional information on 7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one

7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one (CAS No. 30034-43-6)

7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one, also known by its CAS registry number CAS No. 30034-43-6, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolones, which are known for their diverse biological activities and applications in drug discovery. The molecule features a quinoline skeleton with a methoxy group at the 7-position and a phenyl group at the 4-position, along with a ketone functional group at the 2-position. These structural elements contribute to its unique chemical properties and potential bioactivity.

The synthesis of 7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one involves a series of well-defined organic reactions, including Friedlander annulation, which is a key method for constructing quinoline derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored various substituents on the quinoline ring to investigate their impact on the compound's solubility, stability, and biological activity.

In terms of physical properties, 7-Methoxy-4-phenyl-1,2-dihydroquinolin-2-one is typically a crystalline solid with a melting point in the range of 180–190°C. Its molecular weight is approximately 308 g/mol, and it exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. The presence of the methoxy group introduces electron-donating effects, which can influence the compound's electronic properties and reactivity.

The biological activity of 7-Methoxy-4 phenyl dihydroquinolinone has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes. Additionally, this compound has shown promise in anticancer research, particularly in targeting specific signaling pathways such as the MAPK/ERK pathway. Recent findings suggest that it may also possess neuroprotective properties, making it a candidate for treating neurodegenerative diseases like Alzheimer's disease.

One of the most exciting developments involving CAS No. 30034 43 6 is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. This property could enhance drug solubility and bioavailability, addressing one of the major challenges in pharmaceutical development.

In conclusion, 7-Methoxy 4 phenyl dihydroquinolinone, or CAS No. 30034 43 6, represents a versatile compound with significant potential in various areas of medicinal chemistry and pharmacology. Its unique structure and promising biological activities make it an attractive target for further research and development.